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  3. ethyl 2-{4-[(3,4-dichlorobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-{4-[(3,4-dichlorobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-{4-[(3,4-dichlorobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0978323
InChI: InChI=1S/C30H21Cl2FI2N2O4S/c1-3-40-29(39)25-15(2)36-30-37(26(25)18-5-7-19(33)8-6-18)28(38)24(42-30)13-17-11-22(34)27(23(35)12-17)41-14-16-4-9-20(31)21(32)10-16/h4-13,26H,3,14H2,1-2H3/b24-13-
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)I)OCC5=CC(=C(C=C5)Cl)Cl)I)S2)C
Molecular Formula: C30H21Cl2FI2N2O4S
Molecular Weight: 849.3 g/mol

ethyl 2-{4-[(3,4-dichlorobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0978323

Molecular Formula: C30H21Cl2FI2N2O4S

Molecular Weight: 849.3 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-{4-[(3,4-dichlorobenzyl)oxy]-3,5-diiodobenzylidene}-5-(4-fluorophenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C30H21Cl2FI2N2O4S
Molecular Weight 849.3 g/mol
IUPAC Name ethyl (2Z)-2-[[4-[(3,4-dichlorophenyl)methoxy]-3,5-diiodophenyl]methylidene]-5-(4-fluorophenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C30H21Cl2FI2N2O4S/c1-3-40-29(39)25-15(2)36-30-37(26(25)18-5-7-19(33)8-6-18)28(38)24(42-30)13-17-11-22(34)27(23(35)12-17)41-14-16-4-9-20(31)21(32)10-16/h4-13,26H,3,14H2,1-2H3/b24-13-
Standard InChI Key APMQCKDCHNKJEL-CFRMEGHHSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)/C(=C/C4=CC(=C(C(=C4)I)OCC5=CC(=C(C=C5)Cl)Cl)I)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)I)OCC5=CC(=C(C=C5)Cl)Cl)I)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=CC=C(C=C3)F)C(=O)C(=CC4=CC(=C(C(=C4)I)OCC5=CC(=C(C=C5)Cl)Cl)I)S2)C

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